Cas no 592550-35-1 (Benzoic acid, 4-[(3-formyl-2-methyl-1H-indol-1-yl)methyl]- (9CI))

Benzoic acid, 4-[(3-formyl-2-methyl-1H-indol-1-yl)methyl]- (9CI) structure
592550-35-1 structure
Product Name:Benzoic acid, 4-[(3-formyl-2-methyl-1H-indol-1-yl)methyl]- (9CI)
CAS No:592550-35-1
MF:C18H15NO3
MW:293.316604852676
CID:1023117
Update Time:2024-06-13

Benzoic acid, 4-[(3-formyl-2-methyl-1H-indol-1-yl)methyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[(3-formyl-2-methyl-1H-indol-1-yl)methyl]- (9CI)
    • 4-[(3-Formyl-2-methyl-1H-indol-1-yl)methyl]benzoic acid
    • Benzoic acid, 4-[(3-formyl-2-methyl-1H-indol-1-yl)methyl]-
    • Inchi: 1S/C18H15NO3/c1-12-16(11-20)15-4-2-3-5-17(15)19(12)10-13-6-8-14(9-7-13)18(21)22/h2-9,11H,10H2,1H3,(H,21,22)
    • InChI Key: QULRMWKUMOKETM-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=C(CN2C3=C(C=CC=C3)C(C=O)=C2C)C=C1

Computed Properties

  • Exact Mass: 293.105
  • Monoisotopic Mass: 293.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
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